Cas no 73048-49-4 ((1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol)

(1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol structure
73048-49-4 structure
Product Name:(1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol
CAS No:73048-49-4
MF:C8H6F3NO3
MW:221.1333527565
MDL:MFCD18825497
CID:551574
PubChem ID:45080690
Update Time:2025-04-19

(1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-nitro-a-(trifluoromethyl)-, (S)- (9CI)
    • Benzenemethanol, 4-nitro-alpha-(trifluoromethyl)-, (S)- (9CI)
    • Benzenemethanol, 4-nitro-α-(trifluoromethyl)-, (S)- (9CI)
    • (1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol
    • EN300-1936840
    • (1S)-2,2,2-Trifluoro-1-(4-nitrophenyl)ethanol
    • 73048-49-4
    • MDL: MFCD18825497
    • Inchi: 1S/C8H6F3NO3/c9-8(10,11)7(13)5-1-3-6(4-2-5)12(14)15/h1-4,7,13H/t7-/m0/s1
    • InChI Key: UQFMTXANBPARMP-ZETCQYMHSA-N
    • SMILES: FC([C@H](C1C=CC(=CC=1)[N+](=O)[O-])O)(F)F

Computed Properties

  • Exact Mass: 221.03000
  • Monoisotopic Mass: 221.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 66.05000
  • LogP: 2.71370

(1S)-2,2,2-trifluoro-1-(4-nitrophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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